molecular formula C5H8ClF3N4 B6218326 1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride CAS No. 2751619-95-9

1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride

Cat. No. B6218326
CAS RN: 2751619-95-9
M. Wt: 216.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C5H7F3N4.ClH . It contains a trifluoromethyl group, which is a functional group with the formula -CF3 .


Synthesis Analysis

The trifluoromethyl group in this compound can be introduced through various methods. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trifluoromethyl ethers and trifluoromethyl aromatics can be converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C5H7F3N4.ClH/c1-12-4(5(6,7)8)3(2-9)10-11-12;/h2,9H2,1H3;1H .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . More specific physical and chemical properties are not available in the search results.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride' involves the reaction of 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carboxylic acid with thionyl chloride to form 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carbonyl chloride. This intermediate is then reacted with methanamine to form the desired compound, which is subsequently converted to its hydrochloride salt form." "Starting Materials": [ "4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carboxylic acid", "Thionyl chloride", "Methanamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carboxylic acid is dissolved in anhydrous dichloromethane.", "Step 2: Thionyl chloride is added dropwise to the reaction mixture under stirring at room temperature.", "Step 3: The reaction mixture is stirred at room temperature for 2 hours.", "Step 4: The solvent is removed under reduced pressure to obtain 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carbonyl chloride as a yellow solid.", "Step 5: Methanamine is dissolved in anhydrous ethanol.", "Step 6: 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carbonyl chloride is added to the reaction mixture under stirring at room temperature.", "Step 7: The reaction mixture is stirred at room temperature for 2 hours.", "Step 8: The solvent is removed under reduced pressure to obtain the desired compound as a white solid.", "Step 9: The compound is dissolved in hydrochloric acid and the solution is evaporated to dryness to obtain the hydrochloride salt form of the compound." ] }

CAS RN

2751619-95-9

Molecular Formula

C5H8ClF3N4

Molecular Weight

216.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.